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Abstract

This technical guide provides a comprehensive overview of lauryl linolenate, the ester of
lauryl alcohol and a-linolenic acid. While a specific CAS Number for lauryl linolenate is not
readily available in public databases, this document compiles essential information on its
constituent parts, predicted properties, potential synthesis methodologies, and likely biological
activities based on related compounds. This guide is intended for researchers, scientists, and
drug development professionals interested in the potential applications of omega-3 fatty acid
esters.

Introduction

Lauryl linolenate, systematically known as dodecyl (92,127,157)-octadeca-9,12,15-trienoate,
is a fatty acid ester formed from the condensation of lauryl alcohol (dodecanol) and a-linolenic
acid, an essential omega-3 fatty acid. As an ester of a well-known bioactive fatty acid, lauryl
linolenate is of interest for its potential applications in drug delivery, cosmetics, and as a
research chemical to study the effects of lipid-soluble omega-3 derivatives. This guide
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summarizes the key technical information available to facilitate further research and
development.

Chemical Structure and Properties

While a specific CAS number for lauryl linolenate has not been definitively identified in the
searched databases, its chemical identity is defined by the esterification of lauryl alcohol and a-
linolenic acid.

Systematic Name: dodecyl (9Z,127,157)-octadeca-9,12,15-trienoate

The physicochemical properties of lauryl linolenate can be inferred from its constituent
molecules, presented in Table 1.

Lauryl Linolenate
(Predicted)

Property Lauryl Alcohol a-Linolenic Acid

(92,127,157)- dodecyl (92,127,157)-

Systematic Name Dodecan-1-ol octadeca-9,12,15- octadeca-9,12,15-
trienoic acid trienoate
CAS Number 112-53-8 463-40-1[1] Not available
Molecular Formula C12H260 CisH3002[1] C30H5402
Molecular Weight 186.34 g/mol 278.43 g/mol [1] 446.75 g/mol
) ) o Likely a colorless to
Appearance White solid Colorless liquid[1] o
pale yellow oily liquid
) ) Predicted to be
Insoluble in water, Insoluble in water, ) ]
N ) ] ] ] insoluble in water and
Solubility soluble in organic soluble in organic

solvents

solvents

soluble in nonpolar

organic solvents

Synthesis of Lauryl Linolenate

Detailed experimental protocols for the synthesis of lauryl linolenate are not widely published.
However, based on standard esterification methods for similar fatty acid esters, both chemical
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and enzymatic routes are feasible.

Chemical Synthesis: Fischer Esterification

A plausible method for the chemical synthesis of lauryl linolenate is the Fischer esterification
of a-linolenic acid with lauryl alcohol in the presence of an acid catalyst.

Reaction:

a-Linolenic Acid + Lauryl Alcohol = Lauryl Linolenate + H20

Experimental Protocol:

o Reactant Mixture: In a round-bottom flask, combine a-linolenic acid and lauryl alcohol in a
suitable molar ratio (e.g., 1:1.2 to favor ester formation).

e Solvent and Catalyst: Dissolve the reactants in a non-polar solvent such as toluene to
facilitate the removal of water via a Dean-Stark apparatus. Add a catalytic amount of a strong
acid, such as p-toluenesulfonic acid or sulfuric acid.

e Reaction Conditions: Heat the mixture to reflux with continuous stirring. Monitor the progress
of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: Upon completion, cool the reaction mixture and neutralize the acid catalyst with a
weak base (e.g., sodium bicarbonate solution). Wash the organic layer with brine, dry over
anhydrous sodium sulfate, and filter.

 Purification: Remove the solvent under reduced pressure. The crude product can be purified
by column chromatography on silica gel using a non-polar eluent system (e.g., hexane/ethyl
acetate gradient) to yield pure lauryl linolenate.

Enzymatic Synthesis

Enzymatic synthesis offers a milder and more specific alternative to chemical methods, often
proceeding under more environmentally friendly conditions. Lipases are commonly employed
for the esterification of fatty acids.

Experimental Protocol:
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e Enzyme Selection: Immobilized lipases, such as Candida antarctica lipase B (Novozym 435),
are often effective for this type of esterification[2].

e Reaction Medium: The reaction can be performed in a solvent-free system or in a non-polar
organic solvent like hexane or isooctane to minimize side reactions.

o Substrate Preparation: Combine lauryl alcohol and a-linolenic acid in the desired molar ratio
in the reaction vessel.

e Enzymatic Reaction: Add the immobilized lipase to the substrate mixture. The reaction is
typically carried out at a controlled temperature (e.g., 40-60°C) with constant agitation to
ensure proper mixing.

o Water Removal: The water produced during the esterification can inhibit the enzyme and
shift the equilibrium back towards the reactants. It can be removed by applying a vacuum or
by using molecular sieves.

e Monitoring and Purification: Monitor the reaction progress using TLC or GC. Once the
reaction reaches equilibrium or completion, the immobilized enzyme can be easily removed
by filtration. The product can then be purified as described in the chemical synthesis section.

Applications in Drug Development

While specific research on lauryl linolenate in drug delivery is limited, its properties as a lipid
ester of an omega-3 fatty acid suggest several potential applications.

Lipid-Based Drug Delivery Systems

Lauryl linolenate could serve as a lipid component in various drug delivery systems, such as:

o Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These systems
are used to enhance the oral bioavailability and provide controlled release of poorly water-
soluble drugs[3]. As a lipid, lauryl linolenate could be part of the lipid matrix.

o Self-Emulsifying Drug Delivery Systems (SEDDS): These formulations form fine oil-in-water
emulsions upon gentle agitation in agueous media, improving the solubility and absorption of
lipophilic drugs.
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The workflow for developing such lipid-based nanoparticles is depicted in the following

diagram.

Experimental Workflow for Lipid Nanoparticle Formulation
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A generalized workflow for developing and evaluating lipid-based drug delivery systems.

Potential Biological Activity and Signaling Pathways

The biological effects of lauryl linolenate are expected to be primarily driven by its a-linolenic
acid moiety. Omega-3 fatty acids are known to modulate various signaling pathways,
particularly those involved in inflammation[4][5].

Upon cellular uptake and subsequent hydrolysis by esterases, lauryl linolenate would release
lauryl alcohol and a-linolenic acid. a-Linolenic acid can then be converted into longer-chain
omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), which
are precursors to a range of bioactive lipid mediators. These mediators can influence
inflammatory responses through several mechanisms, including:

« Inhibition of Pro-inflammatory Eicosanoid Production: Omega-3 fatty acids compete with the
omega-6 fatty acid arachidonic acid for the same metabolic enzymes (cyclooxygenases and
lipoxygenases), leading to a decrease in the production of pro-inflammatory prostaglandins
and leukotrienes|[5].

 Activation of Anti-inflammatory Pathways: Omega-3 fatty acids can activate anti-
inflammatory transcription factors such as peroxisome proliferator-activated receptors
(PPARS)[5].

e Modulation of Inflammatory Signaling Cascades: They can inhibit the activation of pro-
inflammatory transcription factors like NF-kB[5][6].

The following diagram illustrates the general signaling pathways modulated by omega-3 fatty

acids.
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General signaling pathways influenced by omega-3 fatty acids like a-linolenic acid.

Conclusion

Lauryl linolenate is a lipid of interest due to its composition of lauryl alcohol and the essential
omega-3 fatty acid, a-linolenic acid. While a dedicated CAS number and extensive
experimental data are currently lacking in public databases, this guide provides a foundational
understanding of its structure, probable properties, and potential synthesis routes. Its likely
biological activities, stemming from the a-linolenic acid moiety, position it as a candidate for
further investigation in drug delivery and as a tool for studying lipid signaling. Further research
is warranted to isolate and characterize lauryl linolenate and to explore its specific
applications in the pharmaceutical and life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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